Cas no 2022433-50-5 (3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid)

• Product Name: 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid
• CAS No: 2022433-50-5
• MF: C₈H₁₅N₃O₃S
• MW: 233.28800034523
• CID: 5831331
• PubChem ID: 165951568
• Update Time: 2025-06-09

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid
• EN300-1111666
• 2022433-50-5

• Inchi： 1S/C8H15N3O3S/c1-6-8(9)7(2)11(10-6)4-3-5-15(12,13)14/h3-5,9H2,1-2H3,(H,12,13,14)
• InChI Key： CMICGKKKLZEWDB-UHFFFAOYSA-N
• SMILES： S(CCCN1C(C)=C(C(C)=N1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 233.08341252g/mol
• Monoisotopic Mass: 233.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid

Introduction to 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid (CAS No. 2022433-50-5)

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, identified by its Chemical Abstracts Service (CAS) number 2022433-50-5, belongs to the class of sulfonic acid derivatives, which are widely recognized for their versatility in drug design and molecular interactions. The presence of a pyrazole ring with amino and dimethyl substituents contributes to its distinct chemical behavior, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid consists of a propane backbone substituted with a sulfonic acid group at one end and a pyrazole ring linked via an amino group at the other end. The 4-amino-3,5-dimethyl-1H-pyrazol moiety introduces both basic and steric effects, which can influence its solubility, reactivity, and binding affinity to biological targets. These characteristics make it an intriguing compound for developing novel therapeutic agents.

In recent years, there has been growing interest in the application of sulfonic acid derivatives in drug discovery due to their ability to enhance solubility and improve pharmacokinetic properties of bioactive molecules. The sulfonic acid group in 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid is particularly noteworthy for its potential to increase water solubility, a critical factor for oral and injectable formulations. This property is especially relevant in the context of contemporary drug development, where optimizing bioavailability remains a key challenge.

The pyrazole ring is another significant feature of this compound that has been extensively studied in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The dimethyl substitution on the pyrazole ring further modulates its electronic and steric properties, potentially enhancing interactions with biological targets such as enzymes and receptors. This structural motif has been successfully incorporated into various lead compounds that have advanced into clinical trials.

Recent research has highlighted the potential of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid as a scaffold for developing novel inhibitors targeting specific enzymatic pathways. For instance, studies have demonstrated its ability to interact with metalloproteinases and kinases, which are implicated in various diseases such as cancer and inflammation. The amino group at the 4-position of the pyrazole ring provides a handle for further chemical modifications, allowing researchers to fine-tune the compound's pharmacological profile.

The synthesis of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the sulfonic acid group while preserving the integrity of the pyrazole core. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently.

In terms of biological activity, preliminary studies on 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)propane-1-sulfonic acid have shown promising results in vitro. The compound exhibits moderate inhibition against certain enzymes associated with disease pathways without significant toxicity at tested concentrations. These findings underscore its potential as a starting point for developing next-generation therapeutics. Further investigation into its mechanism of action will be essential to fully understand its therapeutic relevance.

The pharmaceutical industry is increasingly leveraging computational chemistry tools to accelerate the discovery and optimization of novel compounds like 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-ylopropane sulfonic acid CAS No 2022433505). Molecular modeling studies have helped predict binding affinities and identify key interaction sites with biological targets. These insights are invaluable for guiding synthetic efforts and improving drug-like properties.

Future directions in research may include exploring derivative compounds generated by modifying specific functional groups within the molecule. For example, replacing the sulfonic acid group with other heteroatoms or introducing additional substituents could lead to compounds with enhanced potency or selectivity. Such modifications would be guided by structural alerts identified through bioinformatics analysis and experimental validation.

The versatility of sulfonic acid derivatives makes them attractive for various applications beyond traditional drug development. They have been utilized as chelating agents in diagnostic imaging and as ligands in catalytic systems. The unique combination of features present in 3-(4-amino--dimethyl--pyrazol--propane sulfonic acid CAS 2022433505) positions it as a multifunctional compound with broad utility across multiple scientific disciplines.

In conclusion, 3-(4-amino--dimethyl--pyrazol--propane sulfonic acid CAS 2022433505 represents a promising candidate for further exploration in pharmaceutical research due to its distinctive structural features and potential biological activities. Its synthesis challenges necessitate innovative chemical approaches while offering opportunities for developing novel therapeutics targeting critical disease pathways.